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Introduction
The SWI/SNF (SWItch/Sucrose Non-Fermentable) complex is a critical ATP-dependent

chromatin remodeling complex that plays a fundamental role in regulating gene expression.[1]

[2] Mutations and dysregulation of SWI/SNF complex subunits are implicated in approximately

20% of human cancers, highlighting its significance as a therapeutic target.[1] The catalytic

subunits of the complex, SMARCA4 (BRG1) and SMARCA2 (BRM), are essential for its

chromatin remodeling activity.[3][4][5] In cancers with loss-of-function mutations in SMARCA4,

cancer cells become highly dependent on the paralog SMARCA2 for survival, a concept known

as synthetic lethality.[3][4][6][7]

PRT3789 is a first-in-class, potent, and selective targeted protein degrader of SMARCA2.[3][4]

[7] It operates by inducing the formation of a ternary complex between SMARCA2 and the VHL

E3 ligase, leading to the ubiquitination and subsequent proteasomal degradation of SMARCA2.

[4][7] This selective degradation of SMARCA2 in SMARCA4-deficient cancer cells disrupts the

integrity of the residual SWI/SNF complex, leading to anti-proliferative effects and tumor growth
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inhibition.[3][7][8] These application notes provide detailed protocols for utilizing PRT3789 to

study SWI/SNF complex disruption and its downstream consequences.

Quantitative Data Summary
The following tables summarize the quantitative data regarding the efficacy and selectivity of

PRT3789 from preclinical studies.

Table 1: In Vitro Potency and Selectivity of PRT3789

Cell Line Genotype PRT3789 IC50 Notes Reference

NCI-H1693
SMARCA4-

deleted
Potent Inhibition

Concentration-

dependent

inhibition of cell

proliferation.

[3]

OCI-AML3 AML Not specified
Inhibits AML cell

proliferation.
[9]

Various AML cell

lines
AML Potent

Shows anti-

proliferation

activity in a

broad panel of

AML cell lines,

including those

resistant to

Venetoclax.

[9]

SMARCA4 WT

cancer cells
SMARCA4 WT Minimal Effect

Does not

significantly

inhibit the

proliferation of

SMARCA4 wild-

type cancer cells.

[3][8]

Table 2: In Vivo Efficacy of PRT3789
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Model Tumor Type Treatment Outcome Reference

SMARCA4-del

NSCLC CDX

Model

Non-Small Cell

Lung Cancer

PRT3789

Monotherapy

Significant dose-

related inhibition

of tumor growth.

[3][8]

SMARCA4-del

NSCLC PDX

Model

Non-Small Cell

Lung Cancer

PRT3789

Monotherapy

Significant

inhibition of

tumor growth

and induction of

regression.

[8]

OCI-AML3 CDX

Model

Acute Myeloid

Leukemia

PRT3789

Monotherapy

Suppresses

tumor growth at

well-tolerated

doses.

[9]

SMARCA4 WT

Cancer CDX

Model

SMARCA4 Wild-

Type

PRT3789

Monotherapy

No effect on

tumor growth.
[3]
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PRT3789 Mechanism of Action

SMARCA4-Deficient Cancer Cell

PRT3789

Ternary Complex
(SMARCA2-PRT3789-VHL)

SMARCA2 VHL E3 Ligase

Ubiquitination of SMARCA2

Proteasome

SMARCA2 Degradation

Disrupted SWI/SNF Complex

Residual SWI/SNF Complex

Disruption

Altered Gene Expression

Cell Cycle Arrest / Apoptosis
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Experimental Workflow for Studying PRT3789 Effects

Cell Culture
(SMARCA4-deficient vs. WT)

PRT3789 Treatment
(Dose-Response and Time-Course)

Cell Viability Assay
(e.g., MTT, CellTiter-Glo) Protein Extraction Chromatin Immunoprecipitation (ChIP)

Western Blot
(SMARCA2, SMARCA4, SWI/SNF subunits)

Co-Immunoprecipitation
(e.g., SMARCC1)

Mass Spectrometry
(Identify complex components)

qPCR or Sequencing
(Analyze target gene occupancy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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